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Compound of Interest

Compound Name: 3-Bromo-5-methylaniline

Cat. No.: B1274160

An In-depth Technical Guide to the Safe Handling of 3-Bromo-5-methylaniline for Research
and Development

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling precautions for 3-Bromo-5-
methylaniline (CAS No. 74586-53-1), a chemical intermediate utilized in pharmaceutical and
chemical synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and the integrity of research.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 3-Bromo-5-methylaniline
is fundamental for its safe handling and use in experimental settings.
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Property Value Source

Molecular Formula C7HsBrN [1]

Molecular Weight 186.05 g/mol [1]
White to cream or purple to

Appearance purple-brown to brown low [2]
melting solid or solid.

Melting Point 37°C [3]

Boiling Point 150-151 °C at 15 Torr [3]

Density 1.498 + 0.06 g/cm? (Predicted) [3]

Water Solubility Slightly soluble in water.

[3]

pKa 3.65 + 0.10 (Predicted)

[3]

Hazard Identification and GHS Classification

3-Bromo-5-methylaniline is classified as a hazardous substance. The following table

summarizes its GHS classifications.[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure

H335: May cause respiratory

irritation

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylaniline
https://www.thermofisher.com/order/catalog/product/H61519.03
https://m.chemicalbook.com/ProductChemicalPropertiesCB6908751_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6908751_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6908751_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6908751_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6908751_EN.htm
https://www.benchchem.com/product/b1274160?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Pictogram:

Signal Word: Warning[4]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when handling 3-Bromo-5-
methylaniline.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required to prevent exposure.

Protection Type Specification Source

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [4]
EN 166 (EU) or NIOSH (US).

Chemical-impermeable gloves
) ] (inspect before use), and
Skin Protection _ _ [4]
fire/flame resistant and

impervious clothing.

If exposure limits are exceeded

or irritation is experienced, a
Respiratory Protection full-face respirator with an [4]

appropriate cartridge should

be used.

The following diagram outlines the logical workflow for donning and doffing PPE.
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Figure 1: Personal Protective Equipment (PPE) Workflow.

General Handling Precautions

e Avoid contact with skin, eyes, and clothing.[4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands thoroughly after handling.[6]

Use non-sparking tools to prevent electrostatic discharge.[4]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
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o Keep away from incompatible materials such as strong oxidizing agents.[5]

o Store locked up.[5]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures

The following table outlines the recommended first-aid procedures.

Exposure Route

First-Aid Protocol

Source

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[4]

Skin Contact

Immediately take off all
contaminated clothing. Wash
off with soap and plenty of
water for at least 15 minutes.

Consult a doctor.

[4]115]

Eye Contact

Rinse cautiously with water for
at least 15 minutes, including
under the eyelids. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[4]115]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[4]
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The decision-making process for responding to an exposure is illustrated in the diagram below.

( N

Immediate Actions

Move to fresh air.

Inhalation Provide respiratory support if needed.

Remove contaminated clothing.

L Cra Wash with soap and water for 15+ min.

Exposure Event

Rinse with water for 15+ min.

S Remove contact lenses.

Rinse mouth.

Ingestion Do NOT induce vomiting.

Click to download full resolution via product page

Figure 2: First-Aid Decision Pathway for Exposure.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment. Avoid dust formation and breathing vapors,
mist, or gas.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

o Methods for Cleaning Up: Sweep up and shovel into suitable, closed containers for disposal.

[5]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

¢ Specific Hazards: Hazardous decomposition products include carbon monoxide (CO),
carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen bromide.[5]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Stability and Reactivity

o Reactivity: No information available.

o Chemical Stability: Stable under normal, recommended storage conditions.[5]
» Incompatible Materials: Strong oxidizing agents.[5]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen bromide.[5]

Toxicological and Ecological Information

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][5] No quantitative
LD50 or LC50 data is readily available in the consulted sources.

» Mutagenic and Reproductive Effects: No information available.[5]
» Ecotoxicity: Do not empty into drains.[5] No specific ecotoxicity data is available.

Disposal Considerations

o Waste Disposal Methods: Disposal must be in accordance with local, regional, and national
hazardous waste regulations. Chemical waste generators must determine if a discarded
chemical is classified as hazardous waste.[5]

Transport Information

« UN Number: UN2811[5]

e Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Bromo-5-methylaniline)[5]
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e Hazard Class: 6.1[5]
o Packing Group: llI[5]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 3-Bromo-5-methylaniline. It is not a substitute for a thorough risk assessment
that should be conducted by qualified personnel before any new or modified experimental
procedure involving this chemical. Always consult the most recent Safety Data Sheet (SDS)
from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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